Cas no 1171041-33-0 (N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}thiophene-2-carboxamide)

• Product Name: N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}thiophene-2-carboxamide
• CAS No: 1171041-33-0
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 6385209
• PubChem ID: 136157579
• Update Time: 2025-10-05

N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}thiophene-2-carboxamide
• N-(1-methyl-6-oxo-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)thiophene-2-carboxamide
• F5599-0366
• N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)thiophene-2-carboxamide
• N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide
• 1171041-33-0
• VU0648531-1
• AKOS024515137

• Inchi： 1S/C18H16N4O2S/c1-22-17-15(16(21-22)20-18(24)13-8-5-9-25-13)12(10-14(23)19-17)11-6-3-2-4-7-11/h2-9,12H,10H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key： XLXZQFOCGOHHFJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C2=C(N(C)N=1)NC(CC2C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 352.09939694g/mol
• Monoisotopic Mass: 352.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}thiophene-2-carboxamide

Comprehensive Analysis of N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide (CAS 1171041-33-0)

The compound N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide (CAS 1171041-33-0) is a pyrazolo[3,4-b]pyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure combines a thiophene-2-carboxamide moiety with a 1-methyl-6-oxo-4-phenyl core, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for novel heterocyclic compounds like N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide has surged due to their role in addressing drug-resistant diseases and chronic inflammatory conditions. This compound's molecular docking properties have been studied extensively, with computational models suggesting high affinity for certain protein targets. Its bioavailability and metabolic stability are also under investigation, as these factors are critical for its potential use in preclinical development.

The synthesis of CAS 1171041-33-0 involves multi-step organic reactions, including cyclocondensation and amide coupling techniques. Optimizing its yield and purity remains a focus for synthetic chemists, especially given the growing interest in green chemistry and sustainable synthesis methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent quality control standards.

From a commercial perspective, N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to inquiries about its bulk availability and custom synthesis options. Its potential as a research tool in cancer biology and neurodegenerative disease studies further drives its relevance in academic and industrial labs.

Emerging trends in AI-driven drug discovery have also spotlighted this compound. Machine learning algorithms are being used to predict its ADME/Tox profiles and identify potential drug-drug interactions. Such advancements align with the broader shift toward precision medicine, where compounds like CAS 1171041-33-0 could play a pivotal role in personalized therapeutics.

In summary, N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}thiophene-2-carboxamide represents a promising candidate for future pharmacological applications. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the fields of oncology and immunology. As scientific understanding evolves, this compound may unlock new pathways for therapeutic innovation.